1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride
Overview
Description
1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, also known as DTT-205, is a chemical compound that has been widely used in scientific research. It belongs to the class of compounds known as beta-adrenergic receptor agonists and has been found to have a number of important biochemical and physiological effects. In
Scientific Research Applications
1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride has been used in a number of scientific research applications, including studies on the beta-adrenergic receptor and its role in cardiovascular disease. It has also been used in studies on the effects of beta-adrenergic receptor agonists on skeletal muscle metabolism and glucose uptake.
Mechanism of Action
1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride acts as a beta-adrenergic receptor agonist, which means that it binds to and activates the beta-adrenergic receptors in the body. This activation leads to increased levels of cyclic AMP (cAMP), which in turn activates a number of downstream signaling pathways. These pathways are involved in a wide range of physiological processes, including cardiovascular function, metabolism, and immune function.
Biochemical and Physiological Effects:
1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride has been found to have a number of important biochemical and physiological effects. It has been shown to increase cardiac contractility and output, as well as to improve glucose uptake and insulin sensitivity in skeletal muscle. It has also been found to have anti-inflammatory effects and to enhance immune function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride in lab experiments is its specificity for the beta-adrenergic receptor. This allows researchers to study the effects of beta-adrenergic receptor activation on specific physiological processes. However, one limitation of using 1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are a number of future directions for research on 1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride. One area of interest is its potential as a treatment for cardiovascular disease, given its ability to improve cardiac function. Another area of interest is its potential as a treatment for metabolic disorders such as type 2 diabetes, given its ability to improve glucose uptake and insulin sensitivity. Finally, further research is needed to better understand the mechanisms underlying the anti-inflammatory and immune-enhancing effects of 1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, which could have important implications for the treatment of a range of inflammatory and autoimmune disorders.
properties
IUPAC Name |
1-(2,6-dimethoxyphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4S.ClH/c1-19-13-6-5-7-14(20-2)16(13)21-10-12(18)11-22-15-8-3-4-9-17-15;/h3-9,12,18H,10-11H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKFRHJYQVYOPRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)OCC(CSC2=CC=CC=N2)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride | |
CAS RN |
1323699-64-4 |
Source
|
| Record name | 2-Propanol, 1-(2,6-dimethoxyphenoxy)-3-(2-pyridinylthio)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1323699-64-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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